![molecular formula C30H32N2O4 B2547198 7-[2-(4-benzylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one CAS No. 881439-76-5](/img/structure/B2547198.png)
7-[2-(4-benzylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one
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Overview
Description
The compound “7-[2-(4-benzylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one” is a chemical compound used in scientific research . Its unique structure offers potential in drug discovery and development, providing valuable insights into various biological processes.
Synthesis Analysis
A series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes by using sodium cyanoborohydride in methanol .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound involve reductive amination with different substituted aromatic aldehydes . The exact reactions and their mechanisms would depend on the specific aldehydes used.Scientific Research Applications
- Its benzylpiperazine moiety could interact with specific receptors, making it relevant for developing pharmaceutical agents targeting neurological disorders, psychiatric conditions, or pain management .
- Researchers study its impact on mood regulation, cognition, and behavior, aiming to uncover therapeutic applications or understand underlying mechanisms .
- Applications may include preventing age-related diseases, supporting cardiovascular health, or mitigating oxidative damage in neurodegenerative conditions .
- Applications range from managing chronic inflammatory diseases (e.g., arthritis) to supporting overall immune health .
- Researchers assess its cytotoxicity, apoptosis-inducing capabilities, and impact on tumor growth. Applications may include targeted therapies or adjuvants to existing treatments .
Drug Discovery and Development
Neuropharmacology
Antioxidant Properties
Anti-Inflammatory Effects
Cancer Research
Cardiovascular Health
Mechanism of Action
Benzylpiperazine derivatives
Benzylpiperazine is a type of compound that has been found to have various biological activities. For instance, some benzylpiperazine derivatives have been reported as potent antibacterial , antimalarial , antipsychotic , and antifungal agents .
Chromen-4-one derivatives
Chromen-4-one is a type of compound that is a structural motif in many natural products. Some chromen-4-one derivatives have been reported to have anticancer , antiHIV , anticoagulant , antimicrobial , antioxidant, and antiinflammatory activities .
properties
IUPAC Name |
7-[2-(4-benzylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2-methylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H32N2O4/c1-22-29(24-8-10-25(34-2)11-9-24)30(33)27-13-12-26(20-28(27)36-22)35-19-18-31-14-16-32(17-15-31)21-23-6-4-3-5-7-23/h3-13,20H,14-19,21H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSOPMDVZPUBNOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCCN3CCN(CC3)CC4=CC=CC=C4)C5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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